Cas no 1357159-24-0 (7-chloro-4,4-difluoro-1,2,3,5-tetrahydroisoquinoline)

• Product Name: 7-chloro-4,4-difluoro-1,2,3,5-tetrahydroisoquinoline
• CAS No: 1357159-24-0
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• CID: 6807595
• PubChem ID: 91620478
• Update Time: 2025-01-24

7-chloro-4,4-difluoro-1,2,3,5-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1357159-24-0
• 7-CHLORO-4,4-DIFLUORO-1,2,3,5-TETRAHYDROISOQUINOLINE
• G62316
• 7-chloro-8-iodo-[1,2,4]triazolo[1,5-a]pyridine
• 7-chloro-4,4-difluoro-1,2,3,5-tetrahydroisoquinoline

• Inchi： 1S/C6H3ClIN3/c7-4-1-2-11-6(5(4)8)9-3-10-11/h1-3H
• InChI Key： ZTBHGMWZWWWYQQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CN2C1=NC=N2)Cl

Computed Properties

• Exact Mass: 278.90602Da
• Monoisotopic Mass: 278.90602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.2Ų